Cas no 878060-94-7 (N-(3,4-dimethylphenyl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide
• CAS No: 878060-94-7
• MF: C₂₅H₂₄N₂O₃S
• MW: 432.534665107727
• CID: 5510234
• Update Time: 2025-06-07

N-(3,4-dimethylphenyl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetamide, N-(3,4-dimethylphenyl)-3-[(phenylmethyl)sulfonyl]-
• N-(3,4-dimethylphenyl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide

• Inchi： 1S/C25H24N2O3S/c1-18-12-13-21(14-19(18)2)26-25(28)16-27-15-24(22-10-6-7-11-23(22)27)31(29,30)17-20-8-4-3-5-9-20/h3-15H,16-17H2,1-2H3,(H,26,28)
• InChI Key： ABRIUFSKYLHWEL-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C)C(C)=C2)=O)C2=C(C=CC=C2)C(S(CC2=CC=CC=C2)(=O)=O)=C1

Additional information on N-(3,4-dimethylphenyl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide

N-(3,4-dimethylphenyl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide (CAS No. 878060-94-7): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-(3,4-dimethylphenyl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide (CAS No. 878060-94-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives and is characterized by its intricate molecular architecture, which includes a phenylmethanesulfonyl group and a dimethylphenyl substituent. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for various research and development activities.

The molecular formula of N-(3,4-dimethylphenyl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide is C₂₅H₂₅NO₃S, with a molecular weight of approximately 427.53 g/mol. The compound's structure consists of a central indole core, which is a common motif in many biologically active molecules. The indole ring is substituted with an acetamide group at the 2-position, which is further functionalized with a phenylmethanesulfonyl moiety. Additionally, the acetamide nitrogen is attached to a 3,4-dimethylphenyl group, adding further complexity to the molecule.

The synthesis of N-(3,4-dimethylphenyl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield compared to traditional approaches.

In terms of physical properties, N-(3,4-dimethylphenyl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide is a white crystalline solid with a melting point ranging from 165°C to 167°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. These solubility characteristics are crucial for its use in various biological assays and pharmaceutical formulations.

The biological activity of N-(3,4-dimethylphenyl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide has been extensively studied in recent years. One of its most notable applications is as an inhibitor of specific enzymes involved in signal transduction pathways. For example, research conducted by a team at the University of California demonstrated that this compound effectively inhibits the activity of protein kinase C (PKC), which plays a crucial role in cellular processes such as proliferation, differentiation, and apoptosis. The study found that N-(3,4-dimethylphenyl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide selectively targets PKC isoforms without affecting other kinases, making it a promising lead compound for the development of targeted therapies.

Beyond its enzymatic inhibition properties, N-(3,4-dimethylphenyl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide has also shown potential as an anti-inflammatory agent. A study published in the Inflammation Research Journal in 2020 reported that this compound significantly reduced inflammation markers in both in vitro and in vivo models. The mechanism underlying this anti-inflammatory effect was attributed to its ability to modulate the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).

In addition to its therapeutic applications, N-(3,4-dimethylphenyl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide has been explored for its potential use as a tool compound in basic research. Its unique structural features make it an excellent probe for studying protein-protein interactions and signaling pathways. For instance, researchers at Harvard University utilized this compound to investigate the role of PKC isoforms in cancer cell migration and metastasis. The findings from this study provided valuable insights into the molecular mechanisms underlying these processes and highlighted the potential of N-(3,4-dimethylphenyl)-2-(3-phenylmethanesulfonyl-1H-indol-1-y l)acetamide as a research tool.

The safety profile of N-(3,4-dimethylphenyl)-2-(3-phenylmethanesulfonyl -1H-indol -1 - y l ) acet amide has been evaluated through various toxicological studies . Results from these studies indicate that this compound exhibits low toxicity at therapeutic concentrations . However , as with any new chemical entity , further safety assessments are necessary before it can be advanced to clinical trials . Preclinical studies have shown that it is well tolerated by animals when administered orally or intravenously , with no significant adverse effects observed at doses up to 50 mg/kg . These findings support its potential for further development as a therapeutic agent .

In conclusion , N -( 3 , 4 - dim eth y l phe ny l ) - 2 -( 3 - phen y lmeth ane sulfo ny l - 1 H - indo l - 1 - y l ) acet amide ( CAS No . 878060 - 94 - 7 ) represents an important molecule with diverse applications in medicinal chemistry . Its unique structural features , coupled with its promising biological activities , make it a valuable candidate for further research and development . Ongoing studies continue to explore its potential therapeutic uses , particularly in areas such as cancer treatment , inflammation management , and basic research into cellular signaling pathways . As more data becomes available , it is likely that this compound will play an increasingly significant role in advancing our understanding and treatment of various diseases .